Cas no 2228671-54-1 (O-(1-methanesulfonyl-2-methylpropan-2-yl)hydroxylamine)

• Product Name: O-(1-methanesulfonyl-2-methylpropan-2-yl)hydroxylamine
• CAS No: 2228671-54-1
• MF: C₅H₁₃NO₃S
• MW: 167.226620435715
• CID: 5807768
• PubChem ID: 165634995
• Update Time: 2025-07-01

O-(1-methanesulfonyl-2-methylpropan-2-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(1-methanesulfonyl-2-methylpropan-2-yl)hydroxylamine
• EN300-1990395
• 2228671-54-1

• Inchi： 1S/C5H13NO3S/c1-5(2,9-6)4-10(3,7)8/h4,6H2,1-3H3
• InChI Key： LTNOQZLEGZFPKW-UHFFFAOYSA-N
• SMILES： S(C)(CC(C)(C)ON)(=O)=O

Computed Properties

• Exact Mass: 167.06161445g/mol
• Monoisotopic Mass: 167.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 77.8Ų

Additional information on O-(1-methanesulfonyl-2-methylpropan-2-yl)hydroxylamine

O-(1-Methanesulfonyl-2-Methylpropan-2-Yl)Hydroxylamine: A Comprehensive Overview

O-(1-Methanesulfonyl-2-Methylpropan-2-Yl)Hydroxylamine, also known by its CAS number 2228671-54-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of hydroxylamine, a nitrogen-containing compound with a hydroxyl group attached to the nitrogen atom. The methanesulfonyl group and the 2-methylpropan-2-yl group are key structural features that contribute to its unique properties and applications.

The methanesulfonyl group, or mesyl group, is a common protecting group in organic synthesis. It is highly stable under various reaction conditions, making it ideal for protecting hydroxyl groups during complex syntheses. The 2-methylpropan-2-yl group, also known as the tert-butyl group, adds steric bulk to the molecule, which can influence its reactivity and solubility properties. Together, these groups make O-(1-Methanesulfonyl-2-Methylpropan-2-Yl)Hydroxylamine a versatile compound with potential applications in drug design and chemical synthesis.

Recent studies have highlighted the role of hydroxylamine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The mesylated hydroxylamine structure has been shown to enhance the bioavailability and stability of certain drugs, making it a valuable intermediate in pharmaceutical research. For instance, researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules with potential anti-cancer properties.

In terms of synthesis, O-(1-Methanesulfonyl-2-Methylpropan-2-Yl)Hydroxylamine can be prepared through various methods, including nucleophilic substitution reactions and coupling reactions. The choice of synthesis route depends on the starting materials and desired purity levels. One common approach involves the reaction of hydroxylamine with mesyl chloride in the presence of a base, followed by alkylation with an appropriate tert-butylating agent.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its stability under thermal and oxidative conditions has been tested extensively, making it suitable for use in various chemical transformations.

From an environmental perspective, understanding the fate and transport of O-(1-Methanesulfonyl-2-Methylpropan-2-Yl)Hydroxylamine in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have indicated that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment.

In conclusion, O-(1-Methanesulfonyl-2-Methylpropan-2-Yl)Hydroxylamine (CAS No: 2228671-54-1) is a multifaceted compound with significant implications in organic synthesis and pharmacology. Its unique structural features and favorable chemical properties make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications for this compound, its role in advancing drug discovery and chemical innovation is expected to grow further.